Cas no 1361585-06-9 (3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile)

• Product Name: 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile
• CAS No: 1361585-06-9
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 4968546
• Update Time: 2025-07-21

3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H6Cl3N3/c13-7-2-1-6(11(14)12(7)15)9-4-3-8(17)10(5-16)18-9/h1-4H,17H2
• InChI Key： WXMBVMRNAZSRNP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(C#N)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 4.3
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile

Introduction to 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile (CAS No. 1361585-06-9)

3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1361585-06-9, this molecule represents a unique structural framework that combines a picolinonitrile core with a trichlorophenyl substituent, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and nitrile functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

The compound's structure is particularly intriguing due to its ability to interact with biological targets in multiple ways. The trichlorophenyl moiety is known for its electron-withdrawing properties, which can influence the electronic distribution across the molecule. This feature is often exploited in medicinal chemistry to modulate binding affinities and selectivity. In contrast, the picolinonitrile backbone offers a rigid aromatic system that can stabilize certain conformations, enhancing interactions with biological receptors.

Recent advancements in computational chemistry have allowed researchers to predict the potential pharmacokinetic properties of 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The amino group serves as a hydrogen bond acceptor or donor, depending on the context, which is critical for achieving high binding specificity.

In the realm of oncology research, 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile has been investigated for its potential to disrupt key signaling pathways involved in tumor growth and progression. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. The trichlorophenyl group's ability to engage in hydrophobic interactions with aromatic pockets of these enzymes further enhances its binding potential.

The synthesis of 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the picolinonitrile core. Advances in green chemistry have also prompted researchers to explore more sustainable methodologies for producing this compound, reducing reliance on hazardous reagents and minimizing waste generation.

From a medicinal chemistry perspective, the versatility of 3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile lies in its ability to be functionalized at multiple positions. Researchers have synthesized various analogs by introducing different substituents at the amino or nitrile positions to fine-tune their pharmacological profiles. These derivatives have been evaluated for their efficacy in preclinical models, providing valuable insights into their therapeutic potential.

The compound's stability under various storage conditions is another critical factor that has been extensively studied. Chemical analyses using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have confirmed its structural integrity over time. This stability is essential for ensuring consistent quality in pharmaceutical formulations where batch-to-batch consistency is paramount.

In conclusion,3-Amino-6-(2,3,4-trichlorophenyl)picolinonitrile (CAS No. 1361585-06-9) represents a fascinating subject of study in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a building block for innovative drug development strategies.